Cas no 1700655-64-6 (4-(1-Piperazinyl)-benzobthiophene-2-carboxylic Acid Hydrochloride)

• Product Name: 4-(1-Piperazinyl)-benzobthiophene-2-carboxylic Acid Hydrochloride
• CAS No: 1700655-64-6
• MF: C₂₈H₂₇NO₄S
• MW: 473.583286523819
• CID: 4611654
• Update Time: 2025-06-08

4-(1-Piperazinyl)-benzobthiophene-2-carboxylic Acid Hydrochloride Chemical and Physical Properties

Names and Identifiers

• Raloxifene EP IMpurity
• 4-(1-Piperazinyl)-benzobthiophene-2-carboxylic Acid Hydrochloride

• Inchi： 1S/C28H27NO4S/c30-21-8-4-20(5-9-21)28-26(24-13-10-22(31)18-25(24)34-28)27(32)19-6-11-23(12-7-19)33-17-16-29-14-2-1-3-15-29/h4-13,18,30-31H,1-3,14-17H2
• InChI Key： GZUITABIAKMVPG-UHFFFAOYSA-N
• SMILES： O=C(C1=CC=C(OCCN2CCCCC2)C=C1)C1C2=C(C=C(C=C2)O)SC=1C1=CC=C(O)C=C1

Additional information on 4-(1-Piperazinyl)-benzobthiophene-2-carboxylic Acid Hydrochloride

Introduction to 4-(1-Piperazinyl)-benzobthiophene-2-carboxylic Acid Hydrochloride (CAS No. 1700655-64-6)

4-(1-Piperazinyl)-benzobthiophene-2-carboxylic Acid Hydrochloride, identified by the chemical identifier CAS No. 1700655-64-6, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a piperazine moiety linked to a benzobthiophene core, has garnered attention due to its structural complexity and potential biological activities. The hydrochloride salt form enhances its solubility, making it more amenable for further biochemical and pharmacological investigation.

The benzobthiophene scaffold is a heterocyclic aromatic system that has been extensively explored in drug discovery due to its ability to interact with various biological targets. Its incorporation into pharmacophores often leads to compounds with enhanced binding affinity and selectivity. In particular, the presence of the piperazine group introduces a nitrogen-rich environment that can modulate receptor interactions, making it a common feature in drugs targeting neurological and cardiovascular diseases. The combination of these structural elements in 4-(1-Piperazinyl)-benzobthiophene-2-carboxylic Acid Hydrochloride suggests a multifaceted interaction potential with biological systems.

Recent advancements in computational chemistry and molecular modeling have enabled the systematic screening of such compounds for their potential therapeutic applications. The virtual screening of databases has identified several derivatives of benzobthiophene as promising candidates for further development. Specifically, studies have shown that modifications at the 1-piperazinyl position can significantly influence the pharmacokinetic properties of the molecule. This has led to the exploration of various analogs, including those with different substituents on the benzobthiophene ring, aiming to optimize potency and reduce off-target effects.

The synthesis of 4-(1-Piperazinyl)-benzobthiophene-2-carboxylic Acid Hydrochloride involves multi-step organic reactions, typically starting from commercially available precursors. The introduction of the piperazine group often requires nucleophilic substitution or condensation reactions, while the construction of the benzobthiophene core may involve cyclization techniques such as intramolecular Friedel-Crafts acylation or palladium-catalyzed cross-coupling reactions. The final step in synthesizing this compound is the formation of its hydrochloride salt, which is achieved through quaternization followed by acidification.

In terms of biological activity, preliminary studies on related compounds suggest that 4-(1-Piperazinyl)-benzobthiophene-2-carboxylic Acid Hydrochloride may exhibit properties relevant to several therapeutic areas. For instance, analogs with similar scaffolds have been investigated for their potential as serotonin receptor modulators, which could be beneficial in treating conditions such as depression and anxiety disorders. Additionally, the structural features of this compound make it a candidate for further exploration in oncology research. The ability to fine-tune its chemical properties through derivatization opens up possibilities for developing novel agents targeting specific cancer pathways.

The pharmacological evaluation of such compounds typically involves both in vitro and in vivo assays to assess their efficacy and safety profiles. High-throughput screening (HTS) techniques are often employed to rapidly identify active molecules from large libraries. Once promising candidates are identified, they undergo rigorous testing to determine their mechanism of action, pharmacokinetic parameters, and potential side effects. The development of robust analytical methods is crucial for characterizing these compounds accurately, ensuring consistency across different experimental conditions.

The role of medicinal chemistry in optimizing drug candidates cannot be overstated. Small modifications in the structure of a molecule can lead to significant changes in its biological activity and pharmacokinetic properties. For example, replacing a hydrogen atom with an electronegative substituent can enhance binding affinity at a target receptor. Similarly, altering the solubility profile through salt formation can improve drug bioavailability. These principles are exemplified by the synthesis and characterization of 4-(1-Piperazinyl)-benzobthiophene-2-carboxylic Acid Hydrochloride, where each step is carefully designed to maximize therapeutic potential while minimizing adverse effects.

Recent publications have highlighted the importance of understanding structure-activity relationships (SAR) when designing new drugs. By systematically varying specific functional groups within a molecule, researchers can gain insights into which features are most critical for biological activity. This information is then used to guide further optimization efforts, leading to more effective drug candidates. In the case of 4-(1-Piperazinyl)-benzobthiophene-2-carboxylic Acid Hydrochloride, ongoing studies aim to elucidate how changes at different positions on the benzobthiophene ring influence its interaction with biological targets.

The development pipeline for such compounds often involves collaboration between synthetic chemists, biologists, and pharmacologists. Each discipline contributes unique expertise to ensure that promising candidates progress through preclinical testing and eventually into clinical trials. The integration of computational modeling with experimental data has accelerated this process significantly over recent years, allowing for more efficient identification and optimization of drug-like molecules.

In conclusion,4-(1-Piperazinyl)-benzobthiophene-2-carboxylic Acid Hydrochloride (CAS No]) represents an intriguing compound with potential applications across multiple therapeutic areas including neurological disorders,oncology,and other diseases where modulation by small molecules could provide therapeutic benefit。 Its structural features,combined with recent advances in drug discovery technologies,make it an exciting subject for further research。 As our understanding grows,this compound may emerge as a valuable tool in developing next-generation pharmaceuticals aimed at treating complex diseases.